Cas no 72760-85-1 (3-Amino-5-(methylthio)-1H-pyrazole-4-carbonitrile)

• Product Name: 3-Amino-5-(methylthio)-1H-pyrazole-4-carbonitrile
• CAS No: 72760-85-1
• MF: C₅H₆N₄S
• MW: 154.192938327789
• MDL: MFCD00052745
• CID: 90581
• PubChem ID: 329764745
• Update Time: 2025-05-19

3-Amino-5-(methylthio)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(methylthio)-1H-pyrazole-4-carbonitrile
• 3-Amino-5-methylthio-1H-pyrazole-4-carbonitrile
• 3-Amino-4-cyano-5-methylthiopyrazole
• 3-Amino-5-(methylthio)pyrazole-4-carbonitrile
• 5-amino-3-methylsulfanyl-1H-pyrazole-4-carbonitrile
• 3-Amino-4-cyano-5-(methylthio)pyrazole
• CS-W018037
• 5-amino-3-methylthiopyrazole-4-carbonitrile
• 5-amino-3-methylsulfanyl-1H-pyrazole-4-carbonitrile;3-Amino-5-(methylthio)-1H-pyrazole-4-carbonitrile
• DTXSID60352956
• 72760-85-1
• 3-AMINO-5-(METHYLSULFANYL)-1H-PYRAZOLE-4-CARBONITRILE
• STR04991
• XCA76085
• SCHEMBL3749343
• A837609
• IUVUVQGOSHLPJV-UHFFFAOYSA-N
• 1H-Pyrazole-4-carbonitrile,3-amino-5-(methylthio)-
• HMS1700L11
• 5-amino-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile
• 5-amino-3-(methylthio)-1H-pyrazole-4-carbonitrile
• MFCD00052745
• FT-0641421
• SY025965
• AKOS002391191
• 1220856-99-4
• 3-amino-5-methylsulfanyl-1H-pyrazole-4-carbonitrile
• AKOS000538552
• STK009133
• DB-022229

• MDL： MFCD00052745
• Inchi： 1S/C5H6N4S/c1-10-5-3(2-6)4(7)8-9-5/h1H3,(H3,7,8,9)
• InChI Key： IUVUVQGOSHLPJV-UHFFFAOYSA-N
• SMILES： S(C)C1C(C#N)=C(N)NN=1

Computed Properties

• Exact Mass: 154.03100
• Monoisotopic Mass: 154.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Color/Form: Solids
• Density: 1.45
• Melting Point: 146-152 °C
• Boiling Point: 475.2°C at 760 mmHg
• Flash Point: 241.2°C
• Refractive Index: 1.662
• PSA: 103.79000
• LogP: 1.16668
• Solubility: Not determined

3-Amino-5-(methylthio)-1H-pyrazole-4-carbonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Hazardous Material transportation number：UN 3276
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Room temperature
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-Amino-5-(methylthio)-1H-pyrazole-4-carbonitrile

3-Amino-5-(methylthio)-1H-pyrazole-4-carbonitrile (CAS No. 72760-85-1): A Comprehensive Overview

The compound 3-Amino-5-(methylthio)-1H-pyrazole-4-carbonitrile, identified by the CAS registry number CAS No. 72760-85-1, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of the amino group (-NH2) at position 3, the methylthio group (-SMe) at position 5, and the cyano group (-CN) at position 4 imparts unique chemical properties and reactivity to this molecule.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-Amino-5-(methylthio)-1H-pyrazole-4-carbonitrile. Researchers have employed various strategies, including one-pot synthesis and microwave-assisted reactions, to optimize the production process. These methods not only enhance yield but also reduce reaction time, making the compound more accessible for large-scale applications. The structural flexibility of this molecule allows it to serve as a valuable intermediate in the synthesis of more complex heterocyclic compounds.

The application of 3-Amino-5-(methylthio)-1H-pyrazole-4-carbonitrile spans across multiple disciplines. In pharmacology, this compound has been explored as a potential lead molecule in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Its ability to modulate key biological pathways makes it a promising candidate for therapeutic interventions. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in cellular signaling pathways, underscoring its role in precision medicine.

In materials science, the compound has been investigated for its electronic properties. The combination of electron-donating and electron-withdrawing groups in its structure renders it suitable for applications in organic electronics. For instance, it has been used as a building block in the synthesis of conductive polymers and organic semiconductors. These materials exhibit enhanced charge transport properties, making them valuable for use in flexible electronics and optoelectronic devices.

The environmental impact and toxicity profile of 3-Amino-5-(methylthio)-1H-pyrazole-4-carbonitrile have also been subjects of recent research. Studies indicate that this compound exhibits moderate toxicity towards aquatic organisms, necessitating careful handling and disposal procedures. Regulatory agencies have implemented guidelines to ensure safe usage and minimize environmental risks associated with its production and application.

Looking ahead, ongoing research is focused on expanding the functionalization possibilities of this compound. Scientists are exploring novel substitution patterns and derivatization strategies to unlock new functionalities. These efforts are expected to pave the way for innovative applications in fields such as agrochemicals, where this compound could serve as a lead for developing effective pesticides or herbicides with reduced environmental impact.

In conclusion, 3-Amino-5-(methylthio)-1H-pyrazole-4-carbonitrile (CAS No. 72760-85-1) stands out as a multifaceted molecule with immense potential across diverse scientific domains. Its unique chemical structure, coupled with advancements in synthetic techniques and application-oriented research, positions it as a key player in modern chemical innovation.